Cas no 939758-73-3 (5-iodo-1,2,3,4-tetrahydroquinoline)

• Product Name: 5-iodo-1,2,3,4-tetrahydroquinoline
• CAS No: 939758-73-3
• MF: C₉H₁₀IN
• MW: 259.086874485016
• CID: 6407908
• PubChem ID: 16244385
• Update Time: 2025-05-21

5-iodo-1,2,3,4-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

• 5-iodo-1,2,3,4-tetrahydroquinoline
• Quinoline, 1,2,3,4-tetrahydro-5-iodo-
• 1,2,3,4-tetrahydro-5-iodo- Quinoline,
• SCHEMBL18885678
• EN300-18685430
• 939758-73-3

• Inchi： 1S/C9H10IN/c10-8-4-1-5-9-7(8)3-2-6-11-9/h1,4-5,11H,2-3,6H2
• InChI Key： FPJVIFRSJMEYHF-UHFFFAOYSA-N
• SMILES： IC1=CC=CC2=C1CCCN2

Computed Properties

• Exact Mass: 258.98580g/mol
• Monoisotopic Mass: 258.98580g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.678±0.06 g/cm3(Predicted)
• Boiling Point: 320.5±31.0 °C(Predicted)
• pka: 4.28±0.20(Predicted)

Additional information on 5-iodo-1,2,3,4-tetrahydroquinoline

5-Iodo-1,2,3,4-Tetrahydroquinoline: A Comprehensive Overview

The compound 5-iodo-1,2,3,4-tetrahydroquinoline, with the CAS number 939758-73-3, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the broader class of tetrahydroquinolines, which are known for their structural versatility and potential applications in drug discovery. The presence of the iodine atom at the 5-position introduces unique electronic and steric properties, making it a valuable substrate for further chemical modifications and biological studies.

Recent advancements in synthetic methodologies have enabled researchers to explore novel routes for the synthesis of 5-iodo-1,2,3,4-tetrahydroquinoline. One such approach involves the use of palladium-catalyzed coupling reactions, which allow for precise control over the substitution pattern and regioselectivity. These methods not only enhance the efficiency of synthesis but also pave the way for the creation of more complex derivatives with potential therapeutic applications.

The structural uniqueness of 5-iodo-1,2,3,4-tetrahydroquinoline lies in its combination of a quinoline skeleton with a tetrahydro ring system. This hybrid structure endows the molecule with both aromatic stability and saturated functionalities, making it an ideal candidate for exploring diverse chemical reactivities. For instance, the tetrahydro ring can undergo various transformations such as oxidation or reduction to yield derivatives with altered electronic properties.

In terms of biological activity, recent studies have highlighted the potential of 5-iodo-1,2,3,4-tetrahydroquinoline as a scaffold for developing kinase inhibitors. The iodine substituent at position 5 plays a critical role in modulating the molecule's interactions with target proteins. Computational modeling techniques have been employed to predict binding affinities and optimize molecular designs for improved bioavailability.

The synthesis of 5-iodo-1,2,3,4-tetrahydroquinoline typically involves a multi-step process that begins with the preparation of an appropriate quinoline derivative. One common strategy is to perform a Diels-Alder reaction followed by hydrogenation to achieve the tetrahydro ring system. Subsequent iodination is carried out under controlled conditions to introduce the iodine atom at the desired position.

The application of green chemistry principles has significantly influenced the development of more sustainable synthesis pathways for 5-iodo-1,2,3,4-tetrahydroquinoline. For example, microwave-assisted reactions have been utilized to reduce reaction times and minimize energy consumption while maintaining high yields and product quality.

In conclusion, 5-iodo-1,2,3,4-tetrahydroquinoline, with its unique chemical properties and versatile structure, continues to be a focal point in both academic research and industrial drug development.